Cas no 1247646-72-5 (N-(4-Aminocyclohexyl)-3-chloropropanamide)

• Product Name: N-(4-Aminocyclohexyl)-3-chloropropanamide
• CAS No: 1247646-72-5
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5699573
• PubChem ID: 62318892
• Update Time: 2025-10-31

N-(4-Aminocyclohexyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• 1247646-72-5
• EN300-718833
• EN300-377396
• N-(4-aminocyclohexyl)-3-chloropropanamide
• AKOS011602942
• 3-chloro-N-[(1s,4s)-4-aminocyclohexyl]propanamide
• 2137096-72-9
• CS-0294767
• Propanamide, N-(4-aminocyclohexyl)-3-chloro-
• N-(4-Aminocyclohexyl)-3-chloropropanamide

• Inchi： 1S/C9H17ClN2O/c10-6-5-9(13)12-8-3-1-7(11)2-4-8/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： GZQPHTXRHSAXAB-UHFFFAOYSA-N
• SMILES： ClCCC(NC1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 384.1±42.0 °C(Predicted)
• pka: 15.08±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(4-Aminocyclohexyl)-3-chloropropanamide

N-(4-Aminocyclohexyl)-3-chloropropanamide (CAS No. 1247646-72-5): A Comprehensive Overview

N-(4-Aminocyclohexyl)-3-chloropropanamide (CAS No. 1247646-72-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and potential applications of N-(4-Aminocyclohexyl)-3-chloropropanamide, supported by the latest research findings.

Chemical Structure and Properties

N-(4-Aminocyclohexyl)-3-chloropropanamide is a small molecule with a molecular formula of C₉H₁₆ClNO and a molecular weight of approximately 197.7 g/mol. The compound features a cyclohexyl ring substituted with an amino group and a chloropropanamide moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The cyclohexyl ring provides structural rigidity, which can influence the conformational flexibility and binding affinity of the molecule to biological targets. The amino group can participate in hydrogen bonding interactions, while the chloro substituent can enhance lipophilicity and influence the overall pharmacokinetic properties of the compound. These characteristics make N-(4-Aminocyclohexyl)-3-chloropropanamide a valuable scaffold for drug design and optimization.

Biological Activities and Mechanisms of Action

Recent studies have explored the biological activities of N-(4-Aminocyclohexyl)-3-chloropropanamide in various cellular and animal models. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(4-Aminocyclohexyl)-3-chloropropanamide exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its catalytic activity. This inhibition can lead to reduced levels of toxic metabolites or signaling molecules that contribute to disease progression. The high selectivity and potency of N-(4-Aminocyclohexyl)-3-chloropropanamide make it a promising lead compound for further drug development.

Pharmacological Applications

The pharmacological potential of N-(4-Aminocyclohexyl)-3-chloropropanamide extends beyond its enzymatic inhibition properties. Research has also investigated its effects on cellular processes such as inflammation, apoptosis, and cell proliferation. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that N-(4-Aminocyclohexyl)-3-chloropropanamide exhibits anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and chemokines.

In addition to its anti-inflammatory effects, N-(4-Aminocyclohexyl)-3-chloropropanamide has shown potential as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in cancer cells by activating specific signaling pathways involved in cell death. These findings suggest that N-(4-Aminocyclohexyl)-3-chloropropanamide may have therapeutic applications in cancer treatment.

Clinical Development and Future Prospects

The promising preclinical results for N-(4-Aminocyclohexyl)-3-chloropropanamide have paved the way for further clinical development. Several pharmaceutical companies are currently investigating this compound as part of their drug discovery pipelines. Clinical trials are underway to evaluate its safety, efficacy, and pharmacokinetic profile in human subjects.

The future prospects for N-(4-Aminocyclohexyl)-3-chloropropanamide are promising, with potential applications in treating a range of diseases including neurodegenerative disorders, inflammatory conditions, and cancer. Ongoing research aims to optimize its chemical structure to enhance its therapeutic index and reduce potential side effects.

Conclusion

In conclusion, N-(4-Aminocyclohexyl)-3-chloropropanamide (CAS No. 1247646-72-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties that make it an attractive candidate for drug development. The growing body of research supporting its biological activities and pharmacological applications underscores its importance as a lead compound for future therapeutic innovations.